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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the optimal use of Rescalure, a synthetic
pheromone for the mating disruption of the California red scale (Aonidiella aurantii). This guide
addresses common issues related to environmental conditions that can impact the efficacy of
Rescalure in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Rescalure and how does it work?

Al: Rescalure is a synthetic version of the sex pheromone produced by the female California
red scale.[1] It functions through mating disruption; by releasing a high concentration of the
pheromone into the environment, it confuses male insects and prevents them from locating
females, thus disrupting the mating process and reducing the pest population.[2][3][4]
Rescalure is a non-toxic and species-specific pest control method, making it a valuable tool in
integrated pest management (IPM) programs.[3][5]

Q2: What are the primary environmental factors that affect Rescalure's performance?
A2: The performance of Rescalure, like other synthetic pheromones, is primarily influenced by:

o Temperature: Higher temperatures increase the release rate of the pheromone from the
dispenser and can also accelerate its chemical degradation.[6][7]
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e Sunlight (UV Radiation): Exposure to direct sunlight can lead to photodegradation, breaking
down the pheromone molecules and reducing their effectiveness.

« Humidity: High humidity can, in some cases, affect the release rate of pheromones from
certain types of dispensers.[8]

» Wind: Wind speed and direction play a crucial role in the distribution of the pheromone
plume in the field.[6]

Q3: What are the recommended storage and handling conditions for Rescalure dispensers?

A3: To ensure optimal performance and shelf life, Rescalure dispensers should be stored in a
cool, dark, and dry place. The active constituent is stable for 12 months under ambient
temperatures (average 22.2°C).[1] The formulated product, CheckMate CRS, is stable for up to
two years under normal storage conditions.[1] It is crucial to keep the dispensers in their
original sealed packaging until they are ready to be deployed in the field to protect them from
environmental exposure.[1][9]

Q4: How long can | expect Rescalure dispensers to be effective in the field?

A4: The field longevity of Rescalure dispensers can vary depending on the specific product
formulation and environmental conditions. The CheckMate CRS product is designed for one
application per year.[10] However, extreme heat and sun exposure can potentially reduce the
effective period. Regular monitoring of the target pest population is recommended to assess
the ongoing efficacy of the mating disruption program.[4]

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments involving
Rescalure, with a focus on issues arising from environmental factors.
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Problem

Potential Cause(s)

Troubleshooting Steps

Low efficacy of mating
disruption (higher than

expected pest presence)

1. High Temperatures:
Accelerated release and

degradation of the pheromone.

- If possible, deploy dispensers
in shaded areas of the canopy.
- Consider that the effective life
of the dispenser may be
shorter in consistently high
temperatures. - Monitor pest
populations more frequently

during heatwaves.

2. Improper Dispenser
Placement: Poor distribution of

the pheromone plume.

- Ensure dispensers are
placed according to the
manufacturer's instructions,
typically within the tree canopy
where male insects are most
active.[2] - Avoid placing
dispensers in areas exposed

to constant high winds.[6]

3. High Pest Population
Density: Mating disruption is
most effective at low to

moderate pest pressures.[4]

- Augment mating disruption
with other IPM strategies in
areas with high pest

populations.

4. Dispenser Age or Improper
Storage: Reduced pheromone
content or degraded

pheromone.

- Always use dispensers within
their recommended shelf life. -
Confirm that dispensers were
stored correctly prior to use

(cool, dark, dry conditions).[1]

Inconsistent results between

experimental replicates

1. Microclimate Variations:
Differences in temperature,
humidity, and sun exposure

between replicate plots.

- Carefully select replicate sites
to have similar environmental
conditions. - Record
environmental data
(temperature, humidity, light
intensity) in each replicate to
account for variations in your

analysis.
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2. Edge Effects: Interference

from untreated areas or

immigration of mated females.

- Use larger plot sizes to
minimize edge effects. -
Establish a buffer zone around

your experimental plots.

Rapid decline in pheromone

release from dispensers

1. High Temperatures and
Wind: Increased volatilization

of the pheromone.

- This is an expected
phenomenon. Factor this into
your experimental design and
data interpretation. - Use a
temperature-dependent
release rate model if available
for your specific dispenser type
to predict pheromone release

over time.[5]

2. Dispenser Type: Different
dispenser materials and
designs have varying release

characteristics.

- Be consistent with the type of
dispenser used throughout an
experiment. - If comparing
different dispenser types, be
aware that their release
profiles under varying
environmental conditions may
differ.

Data on Environmental Effects on Rescalure

Stability

While extensive quantitative data on the degradation kinetics of Rescalure under a wide range
of environmental conditions is not publicly available, the following table summarizes the known

stability information.
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Product Condition Duration Stability

Ambient Temperature
(average 22.2°C, 12 months Stable
range 19.9-26.9°C)

Rescalure (Active

Constituent)

CheckMate CRS

Ambient Temperature 24 months Stable
(Formulated Product)

CheckMate CRS

(Formulated Product)

35°C 12 weeks Stable

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Rescalure Dispensers

This protocol outlines a method to assess the stability of Rescalure in dispensers under
elevated temperature and humidity conditions.

Objective: To determine the degradation rate of Rescalure and predict its shelf life under
various storage conditions.

Materials:

+ Rescalure dispensers

e Environmental chambers with controlled temperature and humidity

o Gas chromatograph-mass spectrometer (GC-MS)

e Analytical standards of Rescalure and potential degradation products
e Appropriate solvents for extraction (e.g., hexane)

e Volumetric flasks and pipettes

Methodology:

o Sample Preparation: Place individual Rescalure dispensers in labeled, airtight containers.
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» Exposure Conditions: Place the containers in environmental chambers set to a matrix of
temperature and humidity conditions. Recommended conditions for accelerated testing often
include:

o 40°C/75% RH
o 50°C/75% RH
o A control set at recommended storage conditions (e.g., 25°C / 60% RH).

o Time Points: Remove samples from the chambers at predetermined time intervals (e.g., 0, 1,
3, 6, and 12 weeks).

o Extraction: Extract the remaining Rescalure from the dispensers using a validated solvent
extraction method.

o Quantification: Analyze the extracts using a validated GC-MS method to determine the
concentration of Rescalure and any identified degradation products.[11][12][13]

o Data Analysis:
o Plot the concentration of Rescalure as a function of time for each condition.

o Determine the degradation kinetics (e.g., zero-order, first-order) by fitting the data to
appropriate models.

o Use the Arrhenius equation to model the effect of temperature on the degradation rate
constant and to predict the shelf life at normal storage temperatures.[14][15]

Protocol 2: Field Efficacy Trial Under Varying Environmental Conditions

This protocol provides a framework for evaluating the performance of Rescalure for mating
disruption in a field setting, considering the influence of environmental variables.

Objective: To assess the efficacy of Rescalure in disrupting the mating of California red scale
under real-world environmental conditions.

Materials:
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Rescalure dispensers

Pheromone traps for California red scale

Untreated control plots

Weather station to record temperature, humidity, wind speed, and solar radiation

Methodology:

Site Selection: Choose multiple field sites with a known history of California red scale
infestation and with varying environmental exposures (e.g., different sun exposures,
elevations).

Experimental Design: At each site, establish treated plots where Rescalure dispensers are
deployed according to the manufacturer's recommendations, and untreated control plots.
Ensure sufficient distance between plots to avoid interference.

Dispenser Deployment: Deploy the Rescalure dispensers at the beginning of the male flight
period.

Pest Monitoring: Place pheromone traps in both the treated and control plots. Monitor the
traps weekly, recording the number of male California red scale captured.

Environmental Monitoring: Continuously record environmental data at each site throughout
the trial period.

Damage Assessment: At the end of the season, assess the level of fruit infestation in both
treated and control plots.

Data Analysis:

o Compare the trap capture data between the treated and control plots to calculate the
percentage of mating disruption.

o Correlate the level of mating disruption and fruit damage with the recorded environmental
variables to identify any significant relationships.
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Visualizations

Click to download full resolution via product page

Pheromone Signaling and Disruption Pathway
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Experimental Setup

Select Rescalure Dispensers

l

Define Environmental Conditions
(Temperature, Humidity, Light)

:

Set Up Environmental Chambers

Exposure Phase

Place Dispensers in Chambers

:

Collect Samples at Time Intervals

AnalySJVS Phase

Extract Rescalure from Dispensers

l

Quantify Rescalure & Degradants (GC-MS)

l

Analyze Degradation Kinetics

Interpretation

Determine Shelf Life (Arrhenius Model)
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Low Mating Disruption Efficacy

Were dispensers stored correctly?

Yes
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(High Temp, High UV)

S

Yes

(Accelerated Degradation)
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'

Is pest pressure high?
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Is dispenser placement optimal?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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